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Cat. No.: B1684272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of YM511, a potent and

selective non-steroidal aromatase inhibitor, in in-vitro cell culture experiments. This document

includes detailed protocols for key assays, recommended dosage ranges, and a summary of its

mechanism of action.

Introduction to YM511
YM511 is a third-generation non-steroidal aromatase inhibitor that potently and selectively

blocks the activity of aromatase (cytochrome P450 19A1). Aromatase is the key enzyme

responsible for the final step of estrogen biosynthesis, converting androgens (such as

testosterone and androstenedione) into estrogens (estradiol and estrone, respectively). By

inhibiting this enzyme, YM511 effectively reduces the levels of circulating and locally produced

estrogens. This makes it a valuable tool for studying the role of estrogen in various

physiological and pathological processes, particularly in the context of estrogen-receptor-

positive (ER+) cancers, such as breast and endometrial cancer.

Mechanism of Action: Aromatase Inhibition
YM511 acts as a competitive inhibitor of the aromatase enzyme. It binds to the active site of

the enzyme, preventing the binding of its natural androgen substrates. This blockade of the

androgen-binding site inhibits the conversion of androgens to estrogens, leading to a significant
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reduction in estrogen levels. In ER+ cancer cells, this estrogen deprivation can lead to the

inhibition of cell proliferation and the induction of apoptosis.
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Simplified Signaling Pathway of YM511 Action
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General Experimental Workflow for In-Vitro Testing of YM511

Phase 1: Preparation
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To cite this document: BenchChem. [YM511: Application Notes and Protocols for In-Vitro Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684272#ym511-dosage-for-in-vitro-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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